Cas no 1780519-74-5 (methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate)

• Product Name: methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate
• CAS No: 1780519-74-5
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 6138193
• PubChem ID: 105482080
• Update Time: 2025-06-12

methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate
• 1780519-74-5
• EN300-7441026

• Inchi： 1S/C10H12N2O2S/c1-12-7-3-6(5-11)15-9(7)4-8(12)10(13)14-2/h3-4H,5,11H2,1-2H3
• InChI Key： ZNLJKNPEGIKONH-UHFFFAOYSA-N
• SMILES： S1C(CN)=CC2=C1C=C(C(=O)OC)N2C

Computed Properties

• Exact Mass: 224.06194880g/mol
• Monoisotopic Mass: 224.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles

Additional information on methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate

Comprehensive Overview of Methyl 2-(Aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate (CAS No. 1780519-74-5)

Methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate (CAS No. 1780519-74-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the thienopyrrole family, a class of molecules known for their diverse biological activities. The presence of both aminomethyl and ester functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive agents. The compound's CAS number 1780519-74-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry.

The synthesis of methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate typically involves multi-step reactions, including cyclization and functional group transformations. Its thieno[3,2-b]pyrrole core is a key motif in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased interest in optimizing its synthesis for higher yields and purity, a topic frequently discussed in organic chemistry forums and research publications.

From an industrial perspective, the compound's ester group offers opportunities for derivatization, enabling the creation of novel analogs with tailored properties. This flexibility aligns with current trends in green chemistry and sustainable synthesis, where minimizing waste and improving efficiency are paramount. Companies specializing in custom synthesis often highlight CAS 1780519-74-5 as a high-value intermediate for contract research projects.

In the context of drug development, methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate has been explored as a precursor for kinase inhibitors and GPCR modulators. Its structural similarity to privileged scaffolds in medicinal chemistry makes it a promising candidate for hit-to-lead optimization. Online queries often focus on its solubility, stability, and reactivity, underscoring the need for detailed physicochemical data.

Another area of interest is the compound's potential role in material science. The thienopyrrole moiety is known to contribute to the electronic properties of organic semiconductors, sparking investigations into its use in OLEDs and photovoltaic devices. This interdisciplinary appeal has made CAS 1780519-74-5 a subject of discussion in both chemical and engineering communities.

Quality control and analytical characterization of methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate are critical for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and identity. Suppliers and researchers alike emphasize the importance of reliable certificates of analysis (CoA) for this compound.

Looking ahead, the versatility of methyl 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate positions it as a key player in advancing precision medicine and smart materials. Its integration into combinatorial chemistry libraries and high-throughput screening platforms further underscores its potential. As synthetic methodologies evolve, this compound is likely to remain a focal point for innovation in multiple scientific domains.